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Compound of Interest

Compound Name: Floxacrine

Cat. No.: B1672850 Get Quote

An Objective Guide for Researchers and Drug Development Professionals

Note on Nomenclature: The initial query for "Floxacrine" did not yield a recognized

pharmaceutical agent. Based on the phonetic similarity and therapeutic class, this guide

provides a comparative analysis of fleroxacin and ofloxacin, both prominent members of the

fluoroquinolone class of antibiotics.

This guide offers a detailed comparison of the pharmacokinetic profiles of fleroxacin and

ofloxacin, presenting key data, experimental methodologies, and a summary of their shared

mechanism of action. The information is intended for researchers, scientists, and professionals

in the field of drug development to facilitate informed decisions and further investigation.

Pharmacokinetic Data Summary
The following table summarizes the key pharmacokinetic parameters of fleroxacin and

ofloxacin, derived from studies in healthy adult volunteers. These values represent the

disposition of the drugs in the body and are crucial for determining appropriate dosing

regimens.
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Pharmacokinetic
Parameter

Fleroxacin Ofloxacin

Bioavailability (Oral) ~100%[1][2] 95% to 100%[3]

Peak Plasma Concentration

(Cmax)
~5 mg/L (after 400 mg dose)[2]

2 to 3 mg/L (after 400 mg

dose)[3]

Time to Peak Concentration

(Tmax)
1 to 2 hours 1 to 2 hours

Elimination Half-life (t½) 10 to 12 hours 5 to 8 hours

Volume of Distribution (Vd) >1 L/kg 1.2 to 1.4 L/kg

Plasma Protein Binding ~23% ~32%

Primary Route of Excretion
Renal (60% to 70% as

unchanged drug)

Renal (65% to 80% as

unchanged drug)

Metabolism

Metabolized to N-demethyl-

fleroxacin (active) and N-oxide-

fleroxacin (inactive).

Minimally metabolized to

desmethyl ofloxacin and

ofloxacin N-oxide.

Mechanism of Action: A Shared Pathway
Both fleroxacin and ofloxacin are bactericidal agents that function by inhibiting essential

bacterial enzymes: DNA gyrase (a type II topoisomerase) and topoisomerase IV. These

enzymes are critical for bacterial DNA replication, transcription, repair, and recombination. By

inhibiting these enzymes, the drugs prevent the proper supercoiling and decatenation of

bacterial DNA, leading to double-strand breaks and ultimately, cell death. This shared

mechanism of action is characteristic of the fluoroquinolone class of antibiotics.
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Mechanism of Action of Fluoroquinolones
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Pharmacokinetic Study Workflow

Clinical Phase

Analytical Phase

Data Analysis Phase

Subject Recruitment
(Healthy Volunteers)

Single Oral Dose
(e.g., 400 mg)

Serial Blood Sampling
(pre-dose and multiple post-dose time points)

Plasma Separation
(Centrifugation)

Sample Preparation
(Protein Precipitation/Extraction)

HPLC Analysis
(Quantification of Drug)

Pharmacokinetic Modeling
(e.g., Non-compartmental analysis)

Calculation of Parameters
(Cmax, Tmax, t½, AUC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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